Cas no 790271-27-1 (1-(2-nitro-4-sulfamoylphenyl)piperidine-4-carboxylic acid)

• Product Name: 1-(2-nitro-4-sulfamoylphenyl)piperidine-4-carboxylic acid
• CAS No: 790271-27-1
• MF: C₁₂H₁₅N₃O₆S
• MW: 329.329001665115
• CID: 3107547
• PubChem ID: 4868378
• Update Time: 2025-06-14

1-(2-nitro-4-sulfamoylphenyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(aminosulfonyl)-2-nitrophenyl]piperidine-4-carboxylic acid
• 1-(2-nitro-4-sulfamoylphenyl)piperidine-4-carboxylic acid
• AKOS005137433
• EN300-11063
• G36297
• QGB27127
• 980-011-3
• Z57032574
• 790271-27-1
• 1-(2-nitro-4-sulfamoylphenyl)piperidine-4-carboxylicacid

• Inchi： 1S/C12H15N3O6S/c13-22(20,21)9-1-2-10(11(7-9)15(18)19)14-5-3-8(4-6-14)12(16)17/h1-2,7-8H,3-6H2,(H,16,17)(H2,13,20,21)
• InChI Key： FMWAASBZQRDUQY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCC(C(=O)O)CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 329.06815638Da
• Monoisotopic Mass: 329.06815638Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 155Ų

Additional information on 1-(2-nitro-4-sulfamoylphenyl)piperidine-4-carboxylic acid

Research Brief on 1-(2-nitro-4-sulfamoylphenyl)piperidine-4-carboxylic acid (CAS: 790271-27-1)

1-(2-nitro-4-sulfamoylphenyl)piperidine-4-carboxylic acid (CAS: 790271-27-1) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and piperidine-carboxylic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 1-(2-nitro-4-sulfamoylphenyl)piperidine-4-carboxylic acid involves a multi-step process, starting from readily available precursors. Key steps include the nitration of sulfamoylphenyl derivatives followed by coupling with piperidine-4-carboxylic acid. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for research and development purposes. The compound's structural features suggest potential interactions with biological targets, particularly enzymes and receptors involved in inflammatory and metabolic pathways.

Pharmacological evaluations of 1-(2-nitro-4-sulfamoylphenyl)piperidine-4-carboxylic acid have revealed its inhibitory effects on specific enzymes, such as carbonic anhydrases and sulfotransferases. These enzymes play critical roles in various physiological processes, and their modulation by this compound could have therapeutic implications for conditions like glaucoma, epilepsy, and cancer. In vitro studies have demonstrated its potency and selectivity, with IC50 values in the nanomolar range for certain isoforms of carbonic anhydrase.

Recent in vivo studies have further explored the compound's pharmacokinetic and pharmacodynamic profiles. Preliminary data indicate good oral bioavailability and a favorable safety profile in animal models. The compound's ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders. Additionally, its anti-inflammatory and anti-proliferative effects have been observed in models of rheumatoid arthritis and certain cancers, respectively.

Despite these promising findings, challenges remain in optimizing the compound's drug-like properties. Issues such as metabolic stability, potential off-target effects, and formulation development need to be addressed in future studies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into clinical candidates.

In conclusion, 1-(2-nitro-4-sulfamoylphenyl)piperidine-4-carboxylic acid (CAS: 790271-27-1) represents a promising scaffold for drug discovery. Its unique chemical structure and broad pharmacological activities make it a valuable subject for further investigation. Ongoing research aims to elucidate its full therapeutic potential and address existing challenges, paving the way for its eventual application in medicine.